![molecular formula C6H4BrClFN B1376656 3-Bromo-2-chloro-5-fluoroaniline CAS No. 187929-81-3](/img/structure/B1376656.png)
3-Bromo-2-chloro-5-fluoroaniline
Overview
Description
3-Bromo-2-chloro-5-fluoroaniline is a chemical compound with the molecular formula C6H4BrClFN . It has a molecular weight of 224.46 . It is a solid substance that should be stored in a dark place, under an inert atmosphere, at room temperature .
Molecular Structure Analysis
The InChI code for 3-Bromo-2-chloro-5-fluoroaniline is 1S/C6H4BrClFN/c7-4-1-3(8)2-5(10)6(4)9/h1-2H,10H2 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
3-Bromo-2-chloro-5-fluoroaniline is a solid substance . Unfortunately, specific physical and chemical properties such as boiling point, melting point, and density are not provided in the sources retrieved.Scientific Research Applications
Organic Synthesis and Functionalization
3-Bromo-2-chloro-5-fluoroaniline serves as a critical intermediate in organic synthesis, facilitating the development of complex molecules through selective functionalization. For example, it's used in the chemoselective amination of halopyridines, demonstrating its utility in constructing nitrogen-containing heterocycles, which are prevalent in pharmaceuticals and agrochemicals (Stroup et al., 2007). Additionally, its application extends to the synthesis of imidazopyridinones, highlighting its versatility in creating biologically active scaffolds (Wang et al., 2016).
Photolysis Studies
The photolytic behavior of compounds related to 3-Bromo-2-chloro-5-fluoroaniline, such as halogenoanilines, is a significant area of research, offering insights into environmental degradation processes and the stability of halogenated organics under light exposure. Studies on the photolysis of halogenoanilines in methanol have provided valuable information on their degradation pathways, quantum yields, and the formation of anisidine and aniline derivatives, which are crucial for understanding the environmental fate of these compounds (Othmen et al., 1999).
Biological Activity and Metabolism
Research on the metabolism and biological effects of related halogenoanilines sheds light on the potential toxicological implications of 3-Bromo-2-chloro-5-fluoroaniline and similar compounds. For instance, studies on the metabolism of 3-chloro-4-fluoroaniline have identified major metabolites and elucidated metabolic pathways, which are critical for assessing the safety and environmental impact of these chemicals (Duckett et al., 2006).
Safety and Hazards
3-Bromo-2-chloro-5-fluoroaniline is associated with several hazards. It is harmful if swallowed, in contact with skin, or if inhaled . It may cause skin and eye irritation, and may also cause respiratory irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray, washing exposed skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
Future Directions
While specific future directions for 3-Bromo-2-chloro-5-fluoroaniline are not mentioned in the sources retrieved, it is worth noting that anilines are commonly used in the synthesis of a wide range of chemical compounds. As such, 3-Bromo-2-chloro-5-fluoroaniline could potentially be used in the development of new chemical compounds in the future .
properties
IUPAC Name |
3-bromo-2-chloro-5-fluoroaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrClFN/c7-4-1-3(9)2-5(10)6(4)8/h1-2H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZGMWJRUAGKYER-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1N)Cl)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrClFN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00729385 | |
Record name | 3-Bromo-2-chloro-5-fluoroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00729385 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.46 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
187929-81-3 | |
Record name | 3-Bromo-2-chloro-5-fluoroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00729385 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.